Cas no 2229401-57-2 (3-{imidazo1,2-apyrazin-3-yl}-3-methylbutanoic acid)

• Product Name: 3-{imidazo1,2-apyrazin-3-yl}-3-methylbutanoic acid
• CAS No: 2229401-57-2
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6188875
• PubChem ID: 165734373
• Update Time: 2025-06-18

3-{imidazo1,2-apyrazin-3-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo1,2-apyrazin-3-yl}-3-methylbutanoic acid
• EN300-1726987
• 3-{imidazo[1,2-a]pyrazin-3-yl}-3-methylbutanoic acid
• 2229401-57-2

• Inchi： 1S/C11H13N3O2/c1-11(2,5-10(15)16)8-6-13-9-7-12-3-4-14(8)9/h3-4,6-7H,5H2,1-2H3,(H,15,16)
• InChI Key： MYQGXTYAFNWGOZ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1=CN=C2C=NC=CN12)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-{imidazo1,2-apyrazin-3-yl}-3-methylbutanoic acid

Introduction to 3-{imidazo[1,2-apyrazin-3-yl}-3-methylbutanoic acid (CAS No. 2229401-57-2) and Its Emerging Applications in Chemical Biology

3-{imidazo[1,2-apyrazin-3-yl}-3-methylbutanoic acid, identified by the chemical identifier CAS No. 2229401-57-2, represents a structurally intriguing compound with significant potential in the realm of chemical biology and pharmaceutical research. This molecule, featuring a hybrid imidazo[1,2-apyrazine] scaffold appended to a butanoic acid moiety, has garnered attention due to its unique pharmacophoric features and promising biological activities. The imidazo[1,2-apyrazine] core is a well-documented motif in medicinal chemistry, known for its role in modulating various biological pathways, particularly those involving immune responses and cancer cell proliferation.

The imidazo[1,2-apyrazine] moiety is a bicyclic heterocyclic system that exhibits remarkable versatility in drug design. Its ability to engage with biological targets such as kinases, transcription factors, and ion channels has made it a staple in the development of small-molecule inhibitors. In particular, derivatives of imidazo[1,2-apyrazine] have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The presence of this scaffold in 3-{imidazo[1,2-apyrazin-3-yl}-3-methylbutanoic acid suggests that the compound may possess similar biological activities, making it a valuable candidate for further exploration.

The 3-methylbutanoic acid side chain adds an additional layer of complexity to the molecule's structure. This moiety can influence the compound's solubility, metabolic stability, and interactions with biological targets. Butanoic acid derivatives are commonly found in natural products and bioactive molecules, often contributing to their pharmacological effects. By incorporating this group into the imidazo[1,2-apyrazin-3-yl}-3-methylbutanoic acid framework, researchers aim to enhance its bioavailability and target specificity. The combination of these structural elements positions the compound as a promising lead for drug discovery efforts.

Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of novel bioactive molecules like 3-{imidazo[1,2-apyrazin-3-yl}-3-methylbutanoic acid. These methodologies allow for the rapid evaluation of large libraries of compounds based on their predicted binding affinities and physicochemical properties. Studies have demonstrated that molecules containing imidazo[1,2-apyrazine] cores can exhibit potent inhibitory effects on key enzymes involved in cancer progression. For instance, certain imidazo[1,2-apyrazine] derivatives have been shown to block the activity of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with inflammation and hematopoiesis.

The CAS No. 2229401-57-2 assigned to 3-{imidazo[1,2-apyrazin-3-yl}-3-methylbutanoic acid underscores its uniqueness as a chemical entity. This identifier ensures precise classification and retrieval of information related to the compound's synthesis, properties, and applications. In academic and industrial settings, such standardized nomenclature is essential for maintaining consistency across research publications and patent filings. The CAS registry system provides a globally recognized framework for chemical indexing, facilitating collaboration among scientists worldwide.

In vitro studies have begun to unravel the potential therapeutic applications of 3-{imidazo[1,2-apyrazin-3-yl}-3-methylbutanoic acid. Preliminary experiments suggest that the compound may exhibit inhibitory effects on certain kinases relevant to cancer biology. For example, it has shown promise in assays targeting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By modulating CDK activity, this molecule could potentially disrupt tumor growth and induce apoptosis in cancer cells.

Furthermore, the imidazo[1,2-apyrazine] core may interact with other cellular targets beyond kinases. Research indicates that this scaffold can engage with transcription factors such as STAT proteins, which are involved in mediating immune responses and stress signaling. Given these findings, 3-{imidazo[1,2-apyrazin-3-yl}-3-methylbutanoic acid could be explored as a candidate for developing immunomodulatory therapies or agents targeting inflammatory diseases.

The synthetic route to CAS No. 2229401-57-2, involving multi-step organic transformations including cyclization reactions and functional group modifications, highlights the compound's synthetic accessibility despite its complex structure. Advances in synthetic methodologies have enabled chemists to construct intricate heterocyclic systems with greater efficiency than ever before. These developments are particularly relevant for drug discovery programs seeking novel molecular architectures.

As interest in targeted therapies continues to grow within the pharmaceutical industry, 3-{imidazo[1，2 -ap yra z ine - 3 - yl} - 3 - methylbutanoic acid (CAS No。222940157 - 25) is poised to play a significant role in future research endeavors。 Its unique structural features offer opportunities for designing next-generation therapeutics with enhanced efficacy and reduced side effects。 Collaborative efforts between academia and industry will be crucial for translating these early findings into clinical applications。